Cas no 1408002-87-8 ((S)-Methyl 3,3-difluorocyclopentanecarboxylate)

(S)-Methyl 3,3-difluorocyclopentanecarboxylate is a chiral fluorinated cyclopentane derivative used as a key intermediate in organic synthesis and pharmaceutical research. The presence of two fluorine atoms at the 3-position enhances its reactivity and stability, making it valuable for constructing complex molecules. The stereocenter at the (S)-configuration allows for enantioselective applications, particularly in the development of bioactive compounds. Its ester functionality provides versatility for further derivatization, including hydrolysis or transesterification. This compound is particularly useful in medicinal chemistry for probing fluorine's effects on drug metabolism and binding affinity. High purity and well-defined stereochemistry ensure reproducibility in synthetic workflows.

(S)-Methyl 3,3-difluorocyclopentanecarboxylate structure

1408002-87-8 structure

Product Name:(S)-Methyl 3,3-difluorocyclopentanecarboxylate

CAS No:1408002-87-8

MF:C₇H₁₀F₂O₂

MW:164.149909496307

CID:4594767

PubChem ID:72208030

Update Time:2025-05-28

(S)-Methyl 3,3-difluorocyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-Methyl 3,3-difluorocyclopentanecarboxylate
- methyl (1S)-3,3-difluorocyclopentane-1-carboxylate
- PB37661
- ADUIVPFOAZXVOE-YFKPBYRVSA-N
- 1408002-87-8
- CS-0057560
- DTXSID701173972
- (S)-methyl3,3-difluorocyclopentanecarboxylate
- SCHEMBL13104069
- Cyclopentanecarboxylic acid, 3,3-difluoro-, methyl ester, (1S)-
- Inchi： 1S/C7H10F2O2/c1-11-6(10)5-2-3-7(8,9)4-5/h5H,2-4H2,1H3/t5-/m0/s1
- InChI Key： ADUIVPFOAZXVOE-YFKPBYRVSA-N
- SMILES： [C@H]1(C(OC)=O)CCC(F)(F)C1

Computed Properties

Exact Mass: 164.06488588g/mol
Monoisotopic Mass: 164.06488588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 26.3Å²

(S)-Methyl 3,3-difluorocyclopentanecarboxylate Pricemore >>

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